2-(4-methoxy-3-methylphenyl)-N-{4-[(1-methyl-4-piperidinyl)oxy]phenyl}acetamide

• IUPAC Name: 2-(4-methoxy-3-methylphenyl)-N-[4-(1-methylpiperidin-4-yl)oxyphenyl]acetamide
• InChI: InChI=1S/C22H28N2O3/c1-16-14-17(4-9-21(16)26-3)15-22(25)23-18-5-7-19(8-6-18)27-20-10-12-24(2)13-11-20/h4-9,14,20H,10-13,15H2,1-3H3,(H,23,25)
• InChI Key: XNWTYGPOYOYUGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=CC=C(C=C2)OC3CCN(CC3)C)OC
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidinyl group suggests that the molecule may have a cyclic structure. The methoxy, methyl, and acetamide groups are likely to be attached to this ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the methoxy group might be susceptible to reactions with strong acids or bases, and the acetamide group could potentially undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in water, while the nonpolar methoxy and methyl groups might make it more soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or other molecules in the body. Without more information, it’s difficult to speculate further.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.